N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21NO5/c1-22-17-9-5-6-13(19(17)23-2)10-18(21)20-11-14-12-24-15-7-3-4-8-16(15)25-14/h3-9,14H,10-12H2,1-2H3,(H,20,21)
• InChI Key: CBMVZZGLJFGZAA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)CC(=O)NCC2COC3=CC=CC=C3O2

Description

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide is a dimethoxybenzene.

Scientific Research Applications

1. Potential Anti-Diabetic Agents

• A series of compounds including N-(2,3-dihydro-1,4-benzodioxin-6-yl) derivatives were synthesized and evaluated for their anti-diabetic potential. These compounds demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting possible therapeutic applications for type-2 diabetes (Abbasi et al., 2023).

2. Antibacterial and Antifungal Properties

• Research indicates that derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-yl) have been evaluated for their antimicrobial and antifungal activities. Some of these compounds showed promising antibacterial and antifungal potential, especially against certain strains, highlighting their relevance in addressing microbial resistance (Abbasi et al., 2020).

3. Enzyme Inhibition for Therapeutic Purposes

• Studies have demonstrated the potential of these compounds as enzyme inhibitors. They have shown substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase, indicating potential applications in the treatment of diseases related to enzyme dysfunction (Abbasi et al., 2019).

4. Chiral Synthons for Therapeutic Agents

• The enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, derived from similar compounds, are valuable for enantiospecific synthesis of therapeutic agents. This highlights the importance of these compounds in the pharmaceutical industry for producing optically pure therapeutic agents (Mishra et al., 2016).

5. Potential Therapeutic Agents for Alzheimer's Disease and Type-2 Diabetes

• New derivatives of N-(2,3-dihydro-1,4-benzodioxan-6-yl) have been explored as potential therapeutic agents for Alzheimer's disease and type-2 diabetes. These compounds have shown moderate inhibitory potential against enzymes relevant to these diseases, presenting a promising avenue for treatment (Abbasi et al., 2019).